Cas no 152381-92-5 (Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI))

• Product Name: Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI)
• CAS No: 152381-92-5
• MF: C₁₀H₁₀N₂S₂
• MW: 222.329799175262
• CID: 99288
• PubChem ID: 2761256
• Update Time: 2025-10-20

Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI)
• METHYL (2-METHYLPHENYL) CYANOCARBONIMIDODITHIOATE
• Carbonodithioimidic acid, N-cyano-, methyl 2-methylphenyl ester
• Methyl 2-methylphenyl cyanocarbonodithioimidate
• methyl 2-methylphenyl cyanodithioimidocarbonate
• [(2-methylphenyl)sulfanyl-methylsulfanylmethylidene]cyanamide
• Methyl o-tolyl cyanocarbonimidodithioate
• 152381-92-5
• Carbonimidodithioic acid, cyano-, methyl 2-methylphenyl ester
• A809293
• DTXSID201181734
• FT-0643485
• (E)-methyl o-tolyl cyanocarbonimidodithioate
• Methyl(2-methylphenyl)cyanocarbonimidodithioate
• methyl (2-methylphenyl)cyanocarbonimidodithioate
• MFCD06658037
• DB-043142

• MDL： MFCD06658037
• Inchi： 1S/C10H10N2S2/c1-8-5-3-4-6-9(8)14-10(13-2)12-7-11/h3-6H,1-2H3/b12-10+
• InChI Key： WHQUATUZTNYOFO-ZRDIBKRKSA-N
• SMILES： S(/C(=N/C#N)/SC)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 222.02900
• Monoisotopic Mass: 222.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 341.5°C at 760 mmHg
• Flash Point: 160.4°C
• Refractive Index: 1.599
• PSA: 86.75000
• LogP: 3.28718

Additional information on Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI)

Comprehensive Overview of Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI) (CAS No. 152381-92-5)

Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI), with the CAS No. 152381-92-5, is a specialized chemical compound that has garnered attention in various industrial and research applications. This compound, often referred to by its systematic name, belongs to a class of organosulfur compounds, which are known for their unique chemical properties and versatility. The presence of both cyano and ester functional groups in its structure makes it a subject of interest in synthetic chemistry and material science.

In recent years, the demand for specialty chemicals like Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI) has increased due to their potential applications in advanced materials and pharmaceutical intermediates. Researchers are particularly interested in its role as a building block for more complex molecules, owing to its reactive sites that allow for further functionalization. This aligns with the growing trend in green chemistry, where scientists seek sustainable and efficient synthetic routes.

One of the most frequently asked questions about CAS No. 152381-92-5 revolves around its synthesis and stability. Studies indicate that this compound can be synthesized through controlled reactions involving thiocarbonyl derivatives and cyano-containing reagents. Its stability under various conditions is also a topic of interest, as it determines its suitability for long-term storage and application in high-performance materials.

The compound's molecular structure has been extensively analyzed using techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm the presence of the methyl 2-methylphenyl ester moiety, which contributes to its distinct chemical behavior. Additionally, the cyano group enhances its reactivity, making it a valuable intermediate in organic synthesis.

From an industrial perspective, Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI) is explored for its potential in polymer chemistry and coating technologies. Its ability to act as a cross-linking agent or modifier in polymer matrices has been investigated, with promising results. This aligns with the broader industry shift toward high-performance polymers that offer enhanced durability and functionality.

Environmental and safety considerations are also critical when discussing CAS No. 152381-92-5. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure safety. This reflects the increasing focus on responsible chemical management and sustainable practices in the chemical industry.

In summary, Carbonimidodithioicacid, cyano-, methyl 2-methylphenyl ester (9CI) (CAS No. 152381-92-5) is a multifaceted compound with significant potential in both academic and industrial settings. Its unique structural features and reactivity make it a valuable tool for researchers and engineers alike. As the demand for innovative chemicals continues to rise, this compound is likely to play an increasingly important role in cutting-edge applications.